2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H18FN5O2/c1-13-3-8-17(9-14(13)2)27-20-18(10-24-27)21(29)26(12-23-20)11-19(28)25-16-6-4-15(22)5-7-16/h3-10,12H,11H2,1-2H3,(H,25,28)
• InChI Key: SVBKTHGYTAVORY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)F)C
• Molecular Formula: C21H18FN5O2
• Molecular Weight: 391.4 g/mol

Description

The compound is a pyrimidine derivative, which is a class of compounds characterized by a pyrimidine ring. Pyrimidines are important in many biological processes, forming the basis for several types of molecules, including nucleotides in DNA and RNA.

Scientific Research Applications

Synthesis of Novel Compounds

• A study by Rahmouni et al. (2014) demonstrated the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition, showcasing the versatility of similar compounds in chemical synthesis (Rahmouni et al., 2014).

Antimicrobial Activity

• Bondock et al. (2008) explored the antimicrobial activity of new heterocycles incorporating a similar moiety, highlighting the potential of such compounds in combating microbial infections (Bondock et al., 2008).

Antitumor Evaluation

• El-Morsy et al. (2017) conducted a study on the antitumor activity of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, which are structurally related, against human breast adenocarcinoma cell line MCF7 (El-Morsy et al., 2017).

Pharmacological Agents Development

• A study by Wise et al. (1987) described the synthesis and evaluation of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, a series of novel potential antipsychotic agents, indicating the potential use of similar compounds in developing new psychiatric medications (Wise et al., 1987).